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Compound of Interest

Compound Name:
2-Chloro-5-nitrobenzyl 4-

nitrobenzenecarboxylate

CAS No.: 331460-24-3

Cat. No.: B2521199

Get Quote

This guide provides a comprehensive technical overview of 2-Chloro-5-nitrobenzyl 4-
nitrobenzenecarboxylate, a compound of interest for researchers and professionals in drug

development and organic synthesis. Drawing from established chemical principles and data

from related compounds, this document will cover its chemical and physical properties, a

proposed synthetic pathway, potential applications, and essential safety protocols.

Introduction and Chemical Identity
2-Chloro-5-nitrobenzyl 4-nitrobenzenecarboxylate (PubChem CID: 3966812) is an aromatic

ester containing multiple functional groups that suggest a range of potential chemical

reactivities and applications.[1] Structurally, it is comprised of a 2-chloro-5-nitrobenzyl alcohol

moiety esterified with 4-nitrobenzoic acid. The presence of nitro groups, a chloro substituent,

and an ester linkage makes this molecule a candidate for further synthetic transformations and

a potential building block in the development of novel compounds.

While direct experimental data on this specific ester is limited, its properties and potential can

be inferred from its constituent parts and related chemical entities. The parent acid, 2-chloro-5-
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nitrobenzoic acid, is a known intermediate in the synthesis of pharmaceuticals, agrochemicals,

and dyes.[2][3] Its derivatives have also been investigated for their antibacterial properties.[4]

This guide will, therefore, synthesize available data to present a holistic view of 2-Chloro-5-
nitrobenzyl 4-nitrobenzenecarboxylate for research and development purposes.

Chemical and Physical Properties
The fundamental properties of 2-Chloro-5-nitrobenzyl 4-nitrobenzenecarboxylate have been

computed and are available on PubChem.[1] These properties are crucial for understanding the

molecule's behavior in various chemical and biological systems.

Data Summary Table: Computed Properties
Property Value Source

Molecular Formula C13H7ClN2O6 [1]

Molecular Weight 322.66 g/mol [1]

IUPAC Name
(4-nitrophenyl) 2-chloro-5-

nitrobenzoate
[1]

SMILES
C1=CC(=CC=C1[O-])OC(=O)C

2=C(C=CC(=C2)[O-])Cl
[1]

InChIKey
QHOSGKQLPZACDJ-

UHFFFAOYSA-N
[1]

XLogP3 3.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
7 [1]

Rotatable Bond Count 4 [1]

Topological Polar Surface Area 118 Å² [1]

Proposed Synthesis and Mechanistic Insights
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The synthesis of 2-Chloro-5-nitrobenzyl 4-nitrobenzenecarboxylate can be achieved

through the esterification of 2-chloro-5-nitrobenzyl alcohol with 4-nitrobenzoic acid. A common

and efficient method for such a transformation is the Steglich esterification, which utilizes a

carbodiimide coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as

4-dimethylaminopyridine (DMAP).

Experimental Protocol: Steglich Esterification
Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 1.0 equivalent of 2-chloro-5-nitrobenzyl alcohol and 1.1

equivalents of 4-nitrobenzoic acid in a suitable anhydrous solvent such as dichloromethane

(DCM) or tetrahydrofuran (THF).

Catalyst Addition: Add 0.1 equivalents of DMAP to the solution.

Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a

solution of 1.2 equivalents of DCC in the same anhydrous solvent.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, the dicyclohexylurea (DCU) byproduct will precipitate out of the

solution. Filter the reaction mixture to remove the DCU.

Purification: Wash the filtrate sequentially with 1 M HCl, saturated NaHCO3 solution, and

brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Final Purification: The crude product can be further purified by column chromatography on

silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to

yield the pure 2-Chloro-5-nitrobenzyl 4-nitrobenzenecarboxylate.

Causality in Experimental Choices:
Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

Anhydrous Solvent: Water can hydrolyze the activated carboxylic acid intermediate and the

DCC, reducing the yield.
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DMAP as a Catalyst: DMAP acts as an acyl transfer catalyst, forming a highly reactive N-

acylpyridinium salt with the carboxylic acid, which is then readily attacked by the alcohol.

DCC as a Coupling Agent: DCC activates the carboxylic acid by forming an O-acylisourea

intermediate, which is susceptible to nucleophilic attack by the alcohol.

Purification Steps: The aqueous washes remove unreacted starting materials, the catalyst,

and any acidic or basic impurities. Column chromatography is essential for separating the

target compound from any remaining starting materials and non-polar byproducts.

Visualizing the Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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